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Compound of Interest

Compound Name: ABBV-744

Cat. No.: B605083

This document provides essential safety and logistical information for the proper disposal of
ABBV-744, a BDII-selective BET bromodomain inhibitor. The following procedures are
designed to ensure the safe handling and disposal of this compound in a laboratory setting,
minimizing risks to personnel and the environment.

Safety and Handling Precautions

ABBV-744 is a chemical compound intended for research use only. It is crucial to adhere to
standard laboratory safety protocols when handling this substance. The Safety Data Sheet
(SDS) indicates that ABBV-744 is harmful if swallowed, causes skin irritation, and causes
serious eye irritation. It may also cause respiratory irritation.

Personal Protective Equipment (PPE):

e Gloves: Chemical-resistant gloves should be worn at all times.

o Eye Protection: Safety glasses or goggles are mandatory.

e Lab Coat: A lab coat should be worn to protect from skin contact.

o Respiratory Protection: If handling the solid form and creating dust is possible, a NIOSH-
approved respirator is recommended.

Handling:
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discharge.

Quantitative Data

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Avoid prolonged or repeated exposure.

Ensure the container is tightly closed when not in use.

Keep away from sources of ignition and take precautionary measures against static

Property Value Reference
Molecular Formula C2sH30FN304 [1]
Molecular Weight 491.55 g/mol [1]
CAS Number 2138861-99-9 [1]
Appearance Solid [2]

DMSO: 94 mg/mL (191.22

mM)[1], 100 mg/mL (203.44

mM)[2], 98 mg/mL (199.36
Solubility mM)[3], 30 mg/mL[4] Water:

Insoluble[1] Ethanol:
Insoluble[1] DMF: 30 mg/mi[4]
DMSO:PBS (pH 7.2) (1:3):
0.25 mg/mi[4]

Storage (Lyophilized)

Store at -20°C, keep
desiccated. Stable for 36

months.

[1]14]

Storage (In Solution)

Store at -20°C and use within
1 month to prevent loss of
potency. Aliquot to avoid
multiple freeze/thaw cycles.[1]
In solvent: -80°C, 6 months;
-20°C, 1 month (stored under
nitrogen).[2]

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.adooq.com/abbv-744.html
https://www.adooq.com/abbv-744.html
https://www.adooq.com/abbv-744.html
https://ptc.bocsci.com/product/abbv-744-cas-2138861-99-9-292146.html
https://www.adooq.com/abbv-744.html
https://ptc.bocsci.com/product/abbv-744-cas-2138861-99-9-292146.html
https://www.selleckchem.com/products/abbv-744.html
https://www.caymanchem.com/product/30470/abbv-744
https://www.adooq.com/abbv-744.html
https://www.adooq.com/abbv-744.html
https://www.caymanchem.com/product/30470/abbv-744
https://www.caymanchem.com/product/30470/abbv-744
https://www.adooq.com/abbv-744.html
https://www.caymanchem.com/product/30470/abbv-744
https://www.adooq.com/abbv-744.html
https://ptc.bocsci.com/product/abbv-744-cas-2138861-99-9-292146.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Disposal Procedures

The disposal of ABBV-744 and its containers must be conducted in accordance with all
applicable local, state, and federal regulations.

Step 1: Waste Identification and Segregation

» All materials contaminated with ABBV-744, including unused product, empty containers, and
disposable labware (e.g., pipette tips, tubes), should be considered chemical waste.

o Segregate this waste from other laboratory waste streams.
Step 2: Waste Collection
o Collect solid waste in a designated, properly labeled, and sealed container.

o Collect liquid waste (e.g., solutions in DMSO) in a separate, compatible, and clearly labeled
waste container.

Step 3: Labeling

o The waste container must be clearly labeled with "Hazardous Waste" and the full chemical
name: "N-ethyl-4-[2-(4-fluoro-2,6-dimethylphenoxy)-5-(1-hydroxy-1-methylethyl)phenyl]-6,7-
dihydro-6-methyl-7- oxo-1H-pyrrolo[2,3-c]pyridine-2-carboxamide" or "ABBV-744".

e The label should also include the primary hazards: "Harmful," "Irritant."

Step 4: Storage of Waste

o Store the sealed waste container in a designated hazardous waste accumulation area.
e This area should be secure, well-ventilated, and away from incompatible materials.
Step 5: Final Disposal

o Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.
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» Do not dispose of ABBV-744 down the drain or in the regular trash.

Experimental Workflow for Disposal

ABBV-744 Disposal Workflow
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Caption: Logical workflow for the proper disposal of ABBV-744.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of ABBV-744: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605083#abbv-744-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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